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Compound of Interest

Compound Name: Oxazole-5-carboxylic acid

Cat. No.: B058317

Technical Support Center: Oxazole-5-carboxylic
Acid
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the best practices for storing and handling Oxazole-5-
carboxylic acid.

Frequently Asked Questions (FAQSs)

Q1: What is Oxazole-5-carboxylic acid?

Al: Oxazole-5-carboxylic acid is a heterocyclic organic compound with the molecular formula
C4HsNOs.[1][2] It features a five-membered oxazole ring containing both nitrogen and oxygen
atoms, with a carboxylic acid functional group at the 5-position.[2] This structure makes it a
valuable building block in the synthesis of pharmaceuticals, agrochemicals, and advanced
materials.[1]

Q2: What are the general characteristics of Oxazole-5-carboxylic acid?

A2: Oxazole-5-carboxylic acid is typically a white to off-white or yellow solid.[1][2] It is soluble
in polar solvents such as water and alcohols.[2][3]

Q3: What are the recommended storage conditions for Oxazole-5-carboxylic acid?
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A3: To ensure the stability and integrity of Oxazole-5-carboxylic acid, it should be stored in a
tightly sealed container in a dry, cool, and well-ventilated area.[4] The recommended storage
temperature is between 0°C and 8°C.[1] Some suppliers suggest room temperature storage,
but keeping it in a dark, sealed, and dry place is crucial.[3]

Q4: What personal protective equipment (PPE) should be worn when handling Oxazole-5-
carboxylic acid?

A4: When handling Oxazole-5-carboxylic acid, it is essential to wear appropriate personal
protective equipment to prevent skin and eye contact, as well as inhalation. This includes:

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]
o Skin Protection: Wear protective gloves and a lab coat.[4]

o Respiratory Protection: If there is a risk of inhaling dust, use a NIOSH/MSHA-approved
respirator.[4]

Q5: What are the known incompatibilities of Oxazole-5-carboxylic acid?

A5: Oxazole-5-carboxylic acid is incompatible with strong oxidizing agents.[4] Contact with
these substances should be avoided to prevent hazardous reactions.

Q6: How should Oxazole-5-carboxylic acid waste be disposed of?

A6: Dispose of contents and containers to an approved waste disposal plant.[4] Always consult
local, regional, and national hazardous waste regulations for complete and accurate
classification and disposal procedures.[4] Do not empty into drains.[4]

Quantitative Data Summary
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Property Value Source(s)
Molecular Formula C4H3NOs [1112]
Molecular Weight 113.07 g/mol [1]

White to off-white or yellow
Appearance

[1](2]

solid
Purity > 97% (HPLC) [1]
Storage Temperature 0-8°C [1]
Solubility Soluble in polar solvents (e.g., Be

water, alcohols)

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Action(s)

Difficulty Dissolving

- Incorrect solvent selection.-
Insufficient solvent volume.-

Low temperature.

- Ensure a polar solvent such
as water or alcohol is being
used.[2][3]- Gradually increase
the solvent volume while
stirring.- Gently warm the
mixture if the compound's
stability at higher temperatures

is not a concern.

Discoloration of the Solid

- Exposure to light, air, or
contaminants.- Gradual

decomposition over time.

- Store the compound in a
dark, tightly sealed container.
[3]- If significant discoloration
is observed, it may indicate
degradation, and the purity
should be re-assessed before

use.

Unexpected Reaction

Outcome

- Contaminated starting
material.- Presence of
incompatible substances (e.g.,
strong oxidizing agents).[4]-
Incorrect reaction conditions

(e.g., temperature, pH).

- Use fresh, properly stored
Oxazole-5-carboxylic acid.-
Ensure all glassware is clean
and dry.- Verify that no
incompatible chemicals are

present in the reaction mixture.

Skin or Eye Irritation

- Direct contact with the

compound.

- In case of skin contact, wash
immediately with plenty of
soap and water.[4]- For eye
contact, rinse cautiously with
water for several minutes.
Remove contact lenses if
present and easy to do.
Continue rinsing.[4]- Seek
medical attention if irritation
persists.[4][5]

Experimental Protocols
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General Protocol for Amide Coupling Reaction

This protocol describes a general procedure for the synthesis of an amide using Oxazole-5-
carboxylic acid as a starting material.

Materials:

e Oxazole-5-carboxylic acid

e Amine

e Coupling agent (e.g., HATU, HBTU)

e Organic base (e.g., DIPEA, triethylamine)

e Anhydrous polar aprotic solvent (e.g., DMF, DCM)
e Stir plate and stir bar

» Round-bottom flask

¢ Nitrogen or Argon gas supply

o Standard work-up and purification equipment
Procedure:

e Preparation: Under an inert atmosphere (Nitrogen or Argon), add Oxazole-5-carboxylic
acid to a dry round-bottom flask.

 Dissolution: Add the anhydrous polar aprotic solvent and stir until the acid is fully dissolved.

e Activation: Add the coupling agent and the organic base to the solution. Stir the mixture at
room temperature for 15-30 minutes to activate the carboxylic acid.

e Amine Addition: Slowly add the amine to the reaction mixture.

o Reaction: Allow the reaction to stir at room temperature. Monitor the reaction progress using
an appropriate technique (e.g., TLC, LC-MS).
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o Work-up: Once the reaction is complete, quench the reaction with water or a suitable
agueous solution. Extract the product with an appropriate organic solvent.

 Purification: Wash the organic layer with brine, dry it over an anhydrous salt (e.g., Na2SOa4 or
MgSO0a), filter, and concentrate under reduced pressure. Purify the crude product by a
suitable method such as column chromatography or recrystallization.

Visualizations
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Experimental Workflow for Handling Oxazole-5-carboxylic Acid
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Caption: A flowchart illustrating the safe handling workflow for Oxazole-5-carboxylic acid.
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Troubleshooting Guide for Oxazole-5-carboxylic Acid Experiments
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Caption: A decision tree for troubleshooting common experimental issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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